3-(1-Chloro-ethyl)-5-m-tolyl-[1,2,4]oxadiazole

• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol
• IUPAC Name: 3-(1-chloroethyl)-5-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C11H11ClN2O/c1-7-4-3-5-9(6-7)11-13-10(8(2)12)14-15-11/h3-6,8H,1-2H3
• InChI Key: BJMKGVSUCXOSRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NO2)C(C)Cl

Description

3-(1-Chloro-ethyl)-5-m-tolyl-[1,2,4]oxadiazole is a useful research compound. Its molecular formula is C11H11ClN2O and its molecular weight is 222.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-N-hydroxy-propionamidine (218 mg, 1.78 mmol) and triethylamine (0.677 ml, 4.86 mmol) were added to 3-methyl-benzoyl chloride (250 mg, 1.62 mmol) in DCM (10.0 ml) at 0° C. and the resulting mixture was stirred for 20 min. The solution was concentrated and DMF (20 ml) was added to the residue and heated at 120° C. for 20 min. The product was purified by flash chromatography using 10-20% EA in hex. affording 0.250 g (59% yield over 2 steps) of the title compound.